Propan-2-yl 4-[1-(4-iodophenyl)indol-4-yl]oxypiperidine-1-carboxylate

• Molecular Formula: C23H25IN2O3
• Molecular Weight: 504.4 g/mol
• IUPAC Name: propan-2-yl 4-[1-(4-iodophenyl)indol-4-yl]oxypiperidine-1-carboxylate
• InChI: InChI=1S/C23H25IN2O3/c1-16(2)28-23(27)25-13-10-19(11-14-25)29-22-5-3-4-21-20(22)12-15-26(21)18-8-6-17(24)7-9-18/h3-9,12,15-16,19H,10-11,13-14H2,1-2H3
• InChI Key: SOQQEZIRCQVTRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)N1CCC(CC1)OC2=CC=CC3=C2C=CN3C4=CC=C(C=C4)I

Description

Propan-2-yl 4-[1-(4-iodophenyl)indol-4-yl]oxypiperidine-1-carboxylate is a complex organic compound that features an indole core, a piperidine ring, and an iodophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Propan-2-yl 4-[1-(4-iodophenyl)indol-4-yl]oxypiperidine-1-carboxylate typically involves multiple steps, starting with the preparation of the indole core. The indole core can be synthesized through Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions . The iodophenyl group is introduced via electrophilic iodination using iodine and a suitable oxidizing agent . The piperidine ring is then attached through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors to ensure consistent reaction conditions and the use of high-performance liquid chromatography (HPLC) for purification .

Chemical Reactions Analysis

Types of Reactions

Propan-2-yl 4-[1-(4-iodophenyl)indol-4-yl]oxypiperidine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The indole core can be oxidized to form indole-2,3-dione derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The iodophenyl group can undergo nucleophilic substitution reactions to introduce other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) with a palladium catalyst (Pd/C) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the indole core can yield indole-2,3-dione derivatives, while nucleophilic substitution of the iodophenyl group can introduce various functional groups .

Scientific Research Applications

Propan-2-yl 4-[1-(4-iodophenyl)indol-4-yl]oxypiperidine-1-carboxylate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used to study the biological activity of indole derivatives.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of Propan-2-yl 4-[1-(4-iodophenyl)indol-4-yl]oxypiperidine-1-carboxylate involves its interaction with specific molecular targets. The indole core can bind to various receptors and enzymes, modulating their activity . The iodophenyl group can enhance the compound’s binding affinity and selectivity . The piperidine ring can improve the compound’s pharmacokinetic properties, such as its solubility and stability .

Comparison with Similar Compounds

Similar Compounds

Indole-3-acetic acid: A plant hormone with similar indole core.

4-Iodoaniline: Contains an iodophenyl group but lacks the indole and piperidine components.

Piperidine-1-carboxylate derivatives: Share the piperidine ring but differ in other functional groups.

Uniqueness

Propan-2-yl 4-[1-(4-iodophenyl)indol-4-yl]oxypiperidine-1-carboxylate is unique due to its combination of an indole core, iodophenyl group, and piperidine ring. This combination imparts specific chemical and biological properties that are not found in other similar compounds .